Cas no 957502-85-1 (N'-1-(4-bromophenyl)-2,5-dioxopyrrolidin-3-ylpyridine-2-carbohydrazide)

• Product Name: N'-1-(4-bromophenyl)-2,5-dioxopyrrolidin-3-ylpyridine-2-carbohydrazide
• CAS No: 957502-85-1
• MF: C₁₆H₁₃BrN₄O₃
• MW: 389.203422307968
• CID: 5944233
• PubChem ID: 2986076
• Update Time: 2025-05-23

N'-1-(4-bromophenyl)-2,5-dioxopyrrolidin-3-ylpyridine-2-carbohydrazide Chemical and Physical Properties

Names and Identifiers

• N'-1-(4-bromophenyl)-2,5-dioxopyrrolidin-3-ylpyridine-2-carbohydrazide
• 2-Pyridinecarboxylic acid, 2-[1-(4-bromophenyl)-2,5-dioxo-3-pyrrolidinyl]hydrazide
• N'-[1-(4-bromophenyl)-2,5-dioxo-3-pyrrolidinyl]-2-pyridinecarbohydrazide
• SR-01000319468
• N'-(1-(4-bromophenyl)-2,5-dioxopyrrolidin-3-yl)picolinohydrazide
• MLS000674149
• HMS2595E16
• F1799-0454
• ZINC00857164
• CHEMBL1560649
• AKOS003667321
• N'-[1-(4-bromophenyl)-2,5-dioxopyrrolidin-3-yl]pyridine-2-carbohydrazide
• SR-01000319468-1
• SMR000297035
• HMS3379O21
• 957502-85-1

• Inchi： 1S/C16H13BrN4O3/c17-10-4-6-11(7-5-10)21-14(22)9-13(16(21)24)19-20-15(23)12-3-1-2-8-18-12/h1-8,13,19H,9H2,(H,20,23)
• InChI Key： VQALDGHPNMEVPF-UHFFFAOYSA-N
• SMILES： C1(C(NNC2CC(=O)N(C3=CC=C(Br)C=C3)C2=O)=O)=NC=CC=C1

Computed Properties

• Exact Mass: 388.01710g/mol
• Monoisotopic Mass: 388.01710g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 508
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 91.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on N'-1-(4-bromophenyl)-2,5-dioxopyrrolidin-3-ylpyridine-2-carbohydrazide

Introduction to N'-1-(4-bromophenyl)-2,5-dioxopyrrolidin-3-ylpyridine-2-carbohydrazide (CAS No. 957502-85-1)

N'-1-(4-bromophenyl)-2,5-dioxopyrrolidin-3-ylpyridine-2-carbohydrazide, identified by its CAS number 957502-85-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic derivatives that exhibit a unique combination of structural features and biological activities, making it a promising candidate for further research and development.

The molecular structure of this compound is characterized by the presence of multiple functional groups, including a pyridine ring, a dioxopyrrolidine moiety, and a hydrazide group. These structural elements contribute to its potential biological properties, such as kinase inhibition and anti-inflammatory effects. The 4-bromophenyl substituent in the molecule is particularly noteworthy, as bromine-containing aromatic rings are frequently employed in medicinal chemistry due to their ability to enhance binding affinity and metabolic stability.

In recent years, there has been a growing interest in developing small-molecule inhibitors targeting various kinases, which are enzymes involved in numerous cellular processes. Kinases play a crucial role in signal transduction pathways, making them attractive therapeutic targets for diseases such as cancer and inflammatory disorders. The hydrazide group in N'-1-(4-bromophenyl)-2,5-dioxopyrrolidin-3-ylpyridine-2-carbohydrazide suggests its potential utility as a kinase inhibitor. This functionality allows for the formation of covalent bonds with the active site of kinases, leading to potent and selective inhibition.

Recent studies have highlighted the importance of understanding the structural and functional relationships between small molecules and their biological targets. Computational modeling and high-throughput screening techniques have been instrumental in identifying novel compounds with desirable pharmacological properties. The 2,5-dioxopyrrolidine scaffold in this compound has been shown to exhibit favorable interactions with protein targets, contributing to its potential therapeutic efficacy.

The synthesis of N'-1-(4-bromophenyl)-2,5-dioxopyrrolidin-3-ylpyridine-2-carbohydrazide involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions, have been employed to construct the complex molecular framework efficiently. The use of protective groups and careful purification techniques ensures the high yield and purity of the final product.

Evaluation of the pharmacological activity of this compound has revealed promising results in preclinical studies. In vitro assays have demonstrated its ability to inhibit the activity of specific kinases with high selectivity. Additionally, cellular studies have shown that it can modulate signaling pathways associated with disease progression. These findings underscore the potential of N'-1-(4-bromophenyl)-2,5-dioxopyrrolidin-3-ylpyridine-2-carbohydrazide as a lead compound for further development into a novel therapeutic agent.

The development of new drugs is often accompanied by rigorous safety testing to ensure their efficacy and minimize potential side effects. Toxicological studies have been conducted to assess the safety profile of this compound at various doses. Preliminary results indicate that it exhibits low toxicity in animal models, suggesting its potential for safe human use if further studies confirm these findings.

The future direction of research on N'-1-(4-bromophenyl)-2,5-dioxopyrrolidin-3-ylpyridine-2-carbohydrazide includes optimizing its chemical structure for improved pharmacokinetic properties and exploring its mechanism of action in greater detail. Collaborative efforts between synthetic chemists, biochemists, and pharmacologists are essential for translating preclinical findings into clinical applications. By leveraging cutting-edge technologies and interdisciplinary approaches, researchers aim to bring this promising compound closer to becoming a viable therapeutic option for patients worldwide.